Cas no 29768-15-8 ((3,3-diphenylpropyl)(methyl)amine hydrochloride)

• Product Name: (3,3-diphenylpropyl)(methyl)amine hydrochloride
• CAS No: 29768-15-8
• MF: C₁₆H₂₀ClN
• MW: 261.789703369141
• CID: 4756169
• PubChem ID: 21467371
• Update Time: 2025-11-01

(3,3-diphenylpropyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3,3-diphenylpropylamine HCl
• N-methyl-3,3-diphenyl-propylamine hydrochloride
• (3,3-diphenylpropyl)(methyl)amine hydrochloride
• 3,3-diphenylpropyl methyl ammonium chloride
• 29768-15-8
• SCHEMBL5223012
• N-Methyl-3,3-diphenylpropan-1-amine hydrochloride
• Z3301588551
• EN300-18738694
• ZRSBFNZFGANOFG-UHFFFAOYSA-N
• N-methyl-3,3-diphenylpropan-1-amine;hydrochloride
• N-Methyl-3,3-diphenylpropylamineHCl
• N-methyl-3,3-diphenylpropylamine hydrochloride
• D87845
• WLZ3543

• Inchi： 1S/C16H19N.ClH/c1-17-13-12-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15;/h2-11,16-17H,12-13H2,1H3;1H
• InChI Key： ZRSBFNZFGANOFG-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.128427g/mol
• Monoisotopic Mass: 261.128427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 261.79g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3,3-diphenylpropyl)(methyl)amine hydrochloride

Introduction to (3,3-Diphenylpropyl)(Methyl)amine Hydrochloride (CAS No. 29768-15-8)

(3,3-diphenylpropyl)(methyl)amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 29768-15-8, this compound belongs to a class of amine derivatives that exhibit unique chemical and biological properties, making it a valuable candidate for various applications in medicinal chemistry. This article provides an in-depth exploration of the compound's structure, properties, potential applications, and the latest research findings that highlight its significance in modern drug discovery.

The molecular structure of (3,3-diphenylpropyl)(methyl)amine hydrochloride consists of a diphenylpropyl group attached to a methylamine moiety, with the entire molecule being salted with hydrochloric acid. This structural configuration imparts specific physicochemical characteristics that influence its solubility, stability, and reactivity. The presence of two phenyl rings enhances the compound's lipophilicity, which is a critical factor in drug absorption and distribution within the body. Additionally, the amine functionality makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives like (3,3-diphenylpropyl)(methyl)amine hydrochloride. Research studies have demonstrated that such compounds can interact with various biological targets, including enzymes and receptors, which are involved in numerous disease pathways. For instance, studies have shown that amine-based molecules can modulate neurotransmitter systems, making them promising candidates for treating neurological disorders such as depression and anxiety.

One of the most compelling aspects of (3,3-diphenylpropyl)(methyl)amine hydrochloride is its role as a building block in the synthesis of more sophisticated pharmaceutical agents. The compound's structural features allow for modifications at multiple sites, enabling chemists to tailor its properties for specific therapeutic applications. For example, researchers have investigated its use in developing novel antipsychotic drugs by incorporating it into molecular frameworks that target dopamine receptors. These efforts have led to the discovery of several lead compounds with significant therapeutic potential.

The synthesis of (3,3-diphenylpropyl)(methyl)amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the formation of the diphenylpropyl group through Friedel-Crafts alkylation or other similar methods. Subsequently, this intermediate is converted into the desired amine derivative through nucleophilic substitution or other transformation techniques. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advanced synthetic methodologies have improved the efficiency and yield of this process, making it more feasible for large-scale production.

The physicochemical properties of (3,3-diphenylpropyl)(methyl)amine hydrochloride are crucial for its pharmaceutical applications. The compound exhibits moderate solubility in water and organic solvents, which is essential for formulating it into various dosage forms such as tablets, capsules, and injectables. Additionally, its stability under different storage conditions ensures that it remains effective over time. These characteristics make it a suitable candidate for further development into commercial drugs.

Recent research has also explored the role of (3,3-diphenylpropyl)(methyl)amine hydrochloride in drug delivery systems. Its lipophilic nature allows it to be incorporated into lipid-based nanoparticles or micelles, which can enhance drug delivery efficiency by improving bioavailability and targeting specific tissues or organs. Such innovations hold promise for developing more effective treatments for diseases that are currently challenging to address with conventional therapies.

The safety profile of (3,3-diphenylpropyl)(methyl)amine hydrochloride is another critical aspect that has been extensively studied. Preclinical trials have assessed its toxicity and pharmacokinetic behavior to ensure that it can be used safely in humans. These studies have revealed that the compound exhibits low toxicity at therapeutic doses but may cause side effects at higher concentrations. Understanding these effects is essential for developing dosing regimens that maximize therapeutic benefits while minimizing adverse reactions.

In conclusion, (3,3-diphenylpropyl)(methyl)amine hydrochloride (CAS No. 29768-15-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel drugs targeting various diseases. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound, reinforcing its importance in modern medicinal chemistry.